Cas no 61268-44-8 (1,3-Benzoxathiol-2-one, 5,7-diiodo-)
61268-44-8 structure
Product Name:1,3-Benzoxathiol-2-one, 5,7-diiodo-
CAS No:61268-44-8
MF:C7H2I2O2S
MW:403.963525295258
CID:486445
PubChem ID:20355593
Update Time:2025-04-19
1,3-Benzoxathiol-2-one, 5,7-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzoxathiol-2-one, 5,7-diiodo-
- 5,7-diiodo-1,3-benzoxathiol-2-one
- 5,7-Diiodo-2H-1,3-benzoxathiol-2-one
- 61268-44-8
- DTXSID00605892
- SCHEMBL11612082
-
- Inchi: 1S/C7H2I2O2S/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H
- InChI Key: HWSLSRLHRFWGKN-UHFFFAOYSA-N
- SMILES: IC1=CC(=CC2=C1OC(=O)S2)I
Computed Properties
- Exact Mass: 403.78556
- Monoisotopic Mass: 403.78650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 26.3
1,3-Benzoxathiol-2-one, 5,7-diiodo- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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